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Compound of Interest

Compound Name: 2-Nitrocyclohexa-1,3-diene

Cat. No.: B15438383

For researchers, scientists, and drug development professionals handling 2-Nitrocyclohexa-
1,3-diene, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate the safe management of this
hazardous compound.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 2-Nitrocyclohexa-1,3-diene
is foundational to its safe handling and disposal. The following table summarizes key

guantitative data for this compound.[1]
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Property Value Source
Molecular Formula CeH7NO2 PubChem[1]
Molecular Weight 125.13 g/mol PubChem[1]
Appearance No information available

Odor No information available

Boiling Point No information available

Melting Point No information available

Flash Point No information available

Solubility No information available

Proper Disposal Protocol for 2-Nitrocyclohexa-1,3-
diene

The disposal of 2-Nitrocyclohexa-1,3-diene must be managed as hazardous waste due to its
classification as a nitro compound. Aromatic nitro compounds are known for their potential
toxicity and instability.[2] The following step-by-step protocol outlines the recommended
procedure for the safe disposal of this substance.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) office
and a licensed hazardous waste disposal company to ensure compliance with all local, state,
and federal regulations.[3][4]

l. Personal Protective Equipment (PPE) and Safety
Measures

e Engineering Controls: All handling of 2-Nitrocyclohexa-1,3-diene and its waste should be
conducted in a well-ventilated chemical fume hood.

e Personal Protective Equipment:

o Wear appropriate chemical-resistant gloves (e.qg., nitrile).
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o Wear a lab coat or chemical-resistant apron.
o Use chemical splash goggles and a face shield.

o In case of insufficient ventilation, use a NIOSH-approved respirator.

Il. Waste Collection and Storage

o Waste Container:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with 2-Nitrocyclohexa-1,3-diene.

o Do not mix with incompatible wastes, particularly oxidizing mineral acids.[5]
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Nitrocyclohexa-1,3-diene,"” and the associated hazards (e.g., "Toxic," "Flammable" - if
applicable, though flash point is not currently available).

o Storage:

o

Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o

Keep the container away from heat, sparks, and open flames.

[¢]

Ensure secondary containment is used for liquid waste to prevent spills.[4]

lll. Disposal Procedure

o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department to
arrange for the pickup of the hazardous waste.

» Professional Disposal: The disposal of 2-Nitrocyclohexa-1,3-diene must be handled by a
licensed hazardous waste disposal company.[3] These companies are equipped to manage
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the treatment and disposal of toxic and potentially unstable chemicals in accordance with
regulatory requirements.

o Documentation: Maintain accurate records of the amount of waste generated and the date of
disposal.

Under no circumstances should 2-Nitrocyclohexa-1,3-diene or its waste be disposed of down
the drain or in regular trash.[4]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Nitrocyclohexa-1,3-diene.
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Preparation & Handling
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Caption: Logical workflow for the safe disposal of 2-Nitrocyclohexa-1,3-diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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